Cas no 1807398-21-5 (2,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid)
2,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid Chemical and Physical Properties
Names and Identifiers
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- 2,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid
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- Inchi: 1S/C11H6F6O3/c12-10(13,14)6-4-7(11(15,16)17)8(18)3-5(6)1-2-9(19)20/h1-4,18H,(H,19,20)/b2-1+
- InChI Key: HILLYQVGXNSDEY-OWOJBTEDSA-N
- SMILES: FC(C1C=C(C(F)(F)F)C(=CC=1/C=C/C(=O)O)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 387
- XLogP3: 3.3
- Topological Polar Surface Area: 57.5
2,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003907-1g |
2,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid |
1807398-21-5 | 97% | 1g |
$1460.20 | 2023-09-02 |
2,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
Additional information on 2,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid
Comprehensive Overview of 2,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid (CAS No. 1807398-21-5)
2,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid (CAS No. 1807398-21-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and advanced chemical synthesis. This compound, characterized by its unique trifluoromethyl groups and hydroxycinnamic acid backbone, exhibits remarkable properties that make it a valuable intermediate in the development of novel therapeutics and functional materials. Its molecular structure, featuring two trifluoromethyl substituents at the 2 and 4 positions and a hydroxyl group at the 5 position, contributes to its distinct chemical reactivity and biological activity.
The growing interest in 2,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid can be attributed to its potential applications in drug discovery, particularly in the design of enzyme inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its role in modulating key biological pathways, such as those involved in oxidative stress and cellular signaling. Additionally, its fluorinated structure enhances its metabolic stability and bioavailability, making it a promising candidate for the development of next-generation pharmaceuticals. This aligns with the current trend in medicinal chemistry, where fluorinated compounds are being prioritized for their improved pharmacokinetic properties.
In the realm of material science, 2,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid is being investigated for its potential use in the synthesis of advanced polymers and coatings. The presence of trifluoromethyl groups imparts exceptional thermal and chemical resistance, which is highly sought after in industries requiring durable and high-performance materials. This has led to a surge in searches for "fluorinated cinnamic acid derivatives" and "high-performance polymer precursors," reflecting the compound's relevance in cutting-edge applications.
Another area where 2,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid is making waves is in the field of agrochemicals. Its unique structural features enable it to act as a potent scaffold for the development of novel pesticides and herbicides. With the increasing demand for environmentally friendly and efficient agrochemicals, this compound is being studied for its ability to target specific pests while minimizing off-target effects. Searches for "sustainable agrochemical intermediates" and "trifluoromethyl-based pesticides" highlight the growing interest in this application.
The synthesis of 2,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid involves sophisticated organic chemistry techniques, including multi-step reactions and precise control of reaction conditions. Researchers are continually optimizing these processes to improve yield and purity, addressing common queries such as "how to synthesize 2,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid" and "best practices for fluorinated compound synthesis." These efforts are crucial for scaling up production and meeting the demands of various industries.
From an analytical perspective, the characterization of 2,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid relies on advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the accurate identification and quantification of the compound, which is essential for quality control in both research and industrial settings. The popularity of searches like "analytical methods for fluorinated compounds" underscores the importance of robust characterization protocols.
In conclusion, 2,4-Bis(trifluoromethyl)-5-hydroxycinnamic acid (CAS No. 1807398-21-5) represents a versatile and high-value compound with broad applications across multiple industries. Its unique chemical properties, combined with the growing demand for fluorinated and hydroxycinnamic acid-based products, position it as a key player in the future of pharmaceuticals, materials science, and agrochemicals. As research continues to uncover new possibilities for this compound, its significance in scientific and industrial communities is expected to rise even further.
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